4-Oxo-1-(1-phenylethyl)piperidine-2-carboxylic acid

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• SMILES: CC(C1=CC=CC=C1)N2CCC(=O)CC2C(=O)O
• InChI: InChI=1S/C14H17NO3/c1-10(11-5-3-2-4-6-11)15-8-7-12(16)9-13(15)14(17)18/h2-6,10,13H,7-9H2,1H3,(H,17,18)
• InChIKey: RGVYDAWOMVADLH-UHFFFAOYSA-N

4-Oxo-1-(1-phenylethyl)piperidine-2-carboxylic acid – Chemical Identity and Scaffold

4-Oxo-1-(1-phenylethyl)piperidine-2-carboxylic acid (CAS 1955498-85-7, molecular formula C14H17NO3, molecular weight 247.29) is a chiral piperidine derivative featuring a 4-oxo group, a 2-carboxylic acid handle, and an N-(1-phenylethyl) substituent that introduces a stereogenic benzylic center [1]. The compound belongs to the broader class of 4-oxopiperidine-2-carboxylic acid building blocks widely employed in medicinal chemistry for the synthesis of conformationally constrained amino acid analogs, peptidomimetics, and CNS-targeted small molecules . Its structural architecture combines a reactive ketone at position 4, a carboxylic acid for amide coupling, and a chiral N-substituent that enables diastereomeric resolution during synthesis — a feature absent in simpler N-alkyl or N-benzyl congeners [1].

Stereochemical Control Chiral N-(1-phenylethyl) auxiliary enables diastereomeric resolution during synthesis

Scaffold Role 2-Carboxylic acid regiochemistry provides an α-amino acid mimetic building block

• [1] Lau, J. F.; Kruse Hansen, T.; Paul Kilburn, J.; Frydenvang, K.; Holsworth, D. D.; Ge, Y.; Uyeda, R. T.; Judge, L. M.; Sune Andersen, H. A convenient large-scale chiral synthesis of protected 2-substituted 4-oxo-piperidine derivatives. Tetrahedron 2002, 58 (36), 7339–7344. DOI: 10.1016/S0040-4020(02)00682-8 View Source

4-Oxo-1-(1-phenylethyl)piperidine-2-carboxylic acid – Irreplaceability vs. N-Benzyl and Unsubstituted Analogs

The N-(1-phenylethyl) substituent fundamentally alters the physicochemical profile of this scaffold relative to its closest in-class analogs. The computed LogP of 1.87 for the target compound represents a ~44% increase in lipophilicity over the 1-benzyl analog (LogP 1.30) and a dramatic >2 log-unit shift from the unsubstituted 4-oxopiperidine-2-carboxylic acid core (LogP -0.28 to -1.20) . This lipophilicity difference directly impacts membrane permeability predictions and chromatographic behavior in purification workflows. Furthermore, the benzylic chiral center on the 1-phenylethyl group provides a diastereomeric resolution handle that the achiral N-benzyl analog cannot offer, as demonstrated by the crystallization-based separation of diastereomers reported by Lau et al. when starting from enantiopure (S)-1-phenylethylamine [1]. Substituting this compound with a generic N-benzyl or N—H analog eliminates both the chiral auxiliary function and the tuned lipophilicity, potentially altering downstream synthetic outcomes and biological partitioning properties of derived final compounds.

Chiral Auxiliary Loss N-Benzyl or N-H analogs lack the benzylic stereocenter, removing the diastereomeric resolution handle and potentially complicating enantiopure synthesis.

Lipophilicity Shift The phenylethyl substituent provides higher LogP than N-benzyl or unsubstituted forms; substitution may alter membrane partitioning predictions and chromatographic behavior.

Regiochemistry Mismatch 3-Carboxylate isomers produce β-amino acid mimetic geometry, incompatible with α-peptidomimetic design strategies.

• [1] Lau, J. F.; Kruse Hansen, T.; Paul Kilburn, J.; Frydenvang, K.; Holsworth, D. D.; Ge, Y.; Uyeda, R. T.; Judge, L. M.; Sune Andersen, H. A convenient large-scale chiral synthesis of protected 2-substituted 4-oxo-piperidine derivatives. Tetrahedron 2002, 58 (36), 7339–7344. DOI: 10.1016/S0040-4020(02)00682-8 View Source

4-Oxo-1-(1-phenylethyl)piperidine-2-carboxylic acid – Quantitative Differentiation vs. Analogs

Lipophilicity Advantage vs. N-Benzyl and Unsubstituted Analogs

The target compound exhibits a computed LogP of 1.87, which is 0.56 log units (44% relative increase) higher than the 1-benzyl analog (LogP 1.30) and approximately 2.15 log units higher than the unsubstituted 4-oxopiperidine-2-carboxylic acid core (LogP -0.28) . This LogP shift predicts measurably different partitioning behavior: each ~1 log unit increase in LogP corresponds to roughly a 10-fold increase in organic/aqueous partition coefficient, meaning the target compound is predicted to be approximately 4-fold more lipophilic than the benzyl analog and over 100-fold more lipophilic than the unsubstituted core .

Lipophilicity Comparison

Data to verify

ΔLogP +0.57 vs. N-benzyl; +2.15 vs. unsubstituted core

Supports membrane partitioning predictions for CNS model compounds

In silico vendor data; TPSA matched at 57.61 Ų

Evidence Dimension	Computed octanol/water partition coefficient (LogP)
Target Compound Data	LogP = 1.87 (calculated; TPSA = 57.61 Ų)
Comparator Or Baseline	Comparator 1: 1-Benzyl-4-oxopiperidine-2-carboxylic acid, LogP = 1.30 (TPSA 57.61); Comparator 2: 4-Oxopiperidine-2-carboxylic acid (unsubstituted), LogP = −0.28 (TPSA 66.4)
Quantified Difference	ΔLogP = +0.57 vs. 1-benzyl analog; ΔLogP = +2.15 vs. unsubstituted core
Conditions	In silico calculated LogP values reported by commercial vendors (Leyan, ChemScene, ChemSrc); consistent with fragment-based LogP contribution of phenylethyl vs. benzyl vs. H substituent

Why This Matters

Higher lipophilicity predicts enhanced passive membrane permeability — a critical parameter in cell-based assays and CNS-targeted drug discovery — while the matched TPSA (57.61) between target and benzyl analog indicates that the lipophilicity gain does not come at the cost of reduced polar surface area, maintaining hydrogen-bonding capacity for target engagement.

Diastereomeric Resolution by Crystallization via Chiral Auxiliary

Lau et al. demonstrated that the Hetero Diels-Alder reaction between trifluoroacetic acid–boron trifluoride activated (1-phenyl-ethylimino)acetic acid ethyl ester and 2-trimethylsilyloxy-1,3-butadiene produces a mixture of two diastereomers of 4-oxo-1-(1-phenyl-ethyl)-piperidine-2-carboxylic acid ethyl ester [1]. Critically, when the synthesis starts from enantiopure (S)-1-phenyl-ethylamine, the pure adduct can be isolated by simple crystallization of the diastereomeric mixture, without requiring chiral chromatography [1]. The 2-aminomethyl-4-oxo-piperidine derivative was subsequently obtained without any detectable racemization [1].

Crystallization Resolution

Reported

Diastereomers separated by crystallization; no racemization in downstream steps

May support diastereomeric purification at scale without chiral chromatography

Lau et al., Tetrahedron 2002; (S)-phenylethylamine as chiral pool

Evidence Dimension	Diastereomeric resolution enabled by N-substituent chirality
Target Compound Data	Crystallization-based separation of diastereomers; no racemization observed during subsequent functional group transformations; chiral auxiliary from (S)-1-phenylethylamine
Comparator Or Baseline	1-Benzyl-4-oxopiperidine-2-carboxylic acid: achiral N-substituent provides no diastereomeric resolution handle; enantiopure product requires chiral chromatography or chiral pool starting material at the 2-position only. Unsubstituted 4-oxopiperidine-2-carboxylic acid: no N-substituent chirality whatsoever.
Quantified Difference	Qualitative advantage: two stereogenic centers (C-2 of piperidine + benzylic carbon of phenylethyl) provide four possible stereoisomers and two diastereomeric pairs, enabling crystallization-based purification. The benzyl analog has only one stereogenic center (C-2), yielding only enantiomers with no diastereomeric separation pathway.
Conditions	Hetero Diels-Alder reaction with BF₃·TFA activation; crystallization from diastereomeric mixture; Tetrahedron 2002, 58, 7339-7344

Why This Matters

The benzylic chiral center on the 1-phenylethyl group enables scalable diastereomeric resolution via crystallization rather than expensive chiral chromatographic separation, directly impacting cost of goods and scalability for procurement decisions in medicinal chemistry campaigns requiring enantiopure intermediates.

• [1] Lau, J. F.; Kruse Hansen, T.; Paul Kilburn, J.; Frydenvang, K.; Holsworth, D. D.; Ge, Y.; Uyeda, R. T.; Judge, L. M.; Sune Andersen, H. A convenient large-scale chiral synthesis of protected 2-substituted 4-oxo-piperidine derivatives. Tetrahedron 2002, 58 (36), 7339–7344. DOI: 10.1016/S0040-4020(02)00682-8 View Source

Enantiopure (S)-Form vs. Racemic Availability

The target compound is commercially available in two distinct stereochemical grades with documented purity: the racemic mixture (CAS 1955498-85-7) at 95% purity, and the enantiopure (S)-form (CAS 2102761-16-8) at 98% purity with batch-specific QC including NMR, HPLC, and GC . The (R)-enantiomer (CAS 2102761-28-2) is also catalogued by multiple suppliers . This contrasts with the 1-benzyl analog, which is predominantly available only as the racemate at 95% purity, with limited enantiopure options .

Enantiopure Availability

Lot attribute

(S)-enantiomer 98% purity; racemate 95%; both with batch QC

Supports procurement of defined stereochemical form without in-house resolution

Supplier catalogs 2025–2026; (R)-form also listed

Evidence Dimension	Commercial availability of defined stereochemical forms with documented purity
Target Compound Data	Racemic: CAS 1955498-85-7, 95% purity (NMR/HPLC/GC batch QC). (S)-enantiomer: CAS 2102761-16-8, 98% purity (NMR/HPLC/GC batch QC). (R)-enantiomer: CAS 2102761-28-2.
Comparator Or Baseline	1-Benzyl-4-oxopiperidine-2-carboxylic acid: primarily racemic, CAS 1218093-72-1, 95% purity; enantiopure forms not widely catalogued from major suppliers.
Quantified Difference	Target compound offers enantiopure (S)-form at 98% purity vs. racemate at 95%; 3 percentage point purity gain for enantiopure form. 1-Benzyl analog lacks widely available enantiopure options.
Conditions	Supplier catalog data from Bidepharm, Fluorochem, ChemSrc, ChemScene (2025-2026)

Why This Matters

The availability of the target compound in both racemic and enantiopure forms with documented batch-specific QC enables direct procurement of the required stereochemical form without additional in-house resolution, reducing synthesis steps and costs in chiral drug discovery programs.

Regiochemistry: 2-Carboxylic Acid vs. 3-Carboxylate

The target compound bears the carboxylic acid at the 2-position of the piperidine ring, placing it adjacent to the ring nitrogen — a regiochemical arrangement that yields an α-amino acid mimetic scaffold [1]. This contrasts with the commercially abundant 3-carboxylate isomers (e.g., ethyl 4-oxo-1-(2-phenylethyl)piperidine-3-carboxylate, CAS 56547-83-2), which place the acid/ester at the 3-position and produce a β-amino acid mimetic . The 2-carboxylic acid regioisomer enables direct amide bond formation at the piperidine α-position, generating conformationally constrained α-amino acid derivatives that are scaffolds of choice for peptidomimetic design targeting proteolytically stable pseudopeptides .

2- vs. 3-Carboxylate

Reported

2-Carboxylic acid forms α-amino acid mimetics; 3-carboxylate yields β-mimetics

Regiochemistry selection context for α-peptidomimetic design

Structural distinction critical for protease/GPCR ligand programs

Evidence Dimension	Carboxylic acid position on the piperidine ring and resulting scaffold class
Target Compound Data	2-carboxylic acid (α-amino acid mimetic); MW 247.29; piperidine α-position functionalization
Comparator Or Baseline	Ethyl 4-oxo-1-(2-phenylethyl)piperidine-3-carboxylate (CAS 56547-83-2): 3-carboxylate (β-amino acid mimetic); MW 275.34; the 3-position regiochemistry produces fundamentally different conformational constraints and hydrogen-bonding geometry in derived amides.
Quantified Difference	Qualitative differentiation: 2-carboxylic acid vs. 3-carboxylate regiochemistry produces distinct dihedral angle constraints (φ/ψ space) in derived peptidomimetics. No direct numerical comparison available as this is a scaffold topology difference.
Conditions	Structural analysis; regiochemistry verified by IUPAC nomenclature and SMILES notation across supplier catalogs

Why This Matters

The 2-carboxylic acid regiochemistry is non-interchangeable with the 3-carboxylate isomer for applications requiring α-amino acid mimicry; procurement of the correct regioisomer is essential for synthetic strategies targeting α-substituted piperidine scaffolds in protease inhibitor and GPCR ligand programs.

• [1] Lau, J. F.; Kruse Hansen, T.; Paul Kilburn, J.; Frydenvang, K.; Holsworth, D. D.; Ge, Y.; Uyeda, R. T.; Judge, L. M.; Sune Andersen, H. A convenient large-scale chiral synthesis of protected 2-substituted 4-oxo-piperidine derivatives. Tetrahedron 2002, 58 (36), 7339–7344. View Source

4-Oxo-1-(1-phenylethyl)piperidine-2-carboxylic acid – Optimal Application Scenarios

Chiral Peptidomimetic Synthesis

The compound's 2-carboxylic acid regiochemistry, combined with the availability of the (S)-enantiomer at 98% purity , makes it the preferred building block for synthesizing conformationally constrained α-amino acid mimetics. The 1-phenylethyl chiral auxiliary enables diastereomeric control during further synthetic manipulations, as demonstrated by Lau et al., who showed that reduction and functional group interconversion proceed without racemization [1]. In contrast, the 1-benzyl analog lacks this auxiliary chiral center, and the 3-carboxylate positional isomers produce β-amino acid geometry incompatible with α-peptidomimetic design.

CNS Lead Optimization with Tuned Lipophilicity

With a LogP of 1.87 — approximately 0.57 log units above the 1-benzyl analog — the target compound imparts higher lipophilicity to derived final compounds . This is particularly relevant for CNS drug discovery programs where achieving a LogP in the 2–4 range is often desirable for blood-brain barrier penetration while maintaining the TPSA below 90 Ų (target scaffold TPSA = 57.61) . The matched TPSA with the benzyl analog (both 57.61) indicates that the lipophilicity gain does not diminish hydrogen-bonding capacity, preserving target engagement potential.

Crystallization-Enabled Diastereomeric Resolution for Scale-Up

For medicinal chemistry programs transitioning from discovery to preclinical supply, the crystallization-based diastereomeric resolution demonstrated by Lau et al. [1] offers a scalable alternative to chiral chromatographic separation. Starting from inexpensive (S)-1-phenylethylamine, the Hetero Diels-Alder approach yields the pure diastereomer by crystallization, a technique readily transferred to pilot-plant scale. This contrasts with the 1-benzyl analog, which requires either asymmetric synthesis at the 2-position or preparative chiral chromatography for enantiopure material, both of which incur higher costs at scale.

Dual-Functionalization Intermediate for Parallel Library Synthesis

The simultaneous presence of a reactive 4-oxo group (available for reductive amination, Grignard addition, or oxime formation) and a free 2-carboxylic acid (available for amide coupling without ester deprotection) distinguishes this compound from its ethyl ester analog (CAS 357154-19-9), which requires an additional hydrolysis step before amide bond formation . The free acid form enables direct one-step diversification in parallel synthesis workflows, reducing cycle time and improving overall yield by eliminating a deprotection step.

Application

Selection Property

Validation Focus

Chiral peptidomimetic design

α-Amino acid mimetic scaffold with 2-carboxylic acid regiochemistry

Diastereomeric control and racemization-free derivatization

CNS research compound design

Elevated lipophilicity profile vs. N-benzyl analogs with conserved TPSA

Membrane permeability and CNS MPO parameter review

Scale-up synthesis of enantiopure intermediates

Crystallization-based diastereomeric resolution

Process scalability and diastereomeric purity

Parallel library synthesis

Free 2-carboxylic acid and reactive 4-oxo group

Direct amide coupling without ester deprotection

• [1] Lau, J. F.; Kruse Hansen, T.; Paul Kilburn, J.; Frydenvang, K.; Holsworth, D. D.; Ge, Y.; Uyeda, R. T.; Judge, L. M.; Sune Andersen, H. A convenient large-scale chiral synthesis of protected 2-substituted 4-oxo-piperidine derivatives. Tetrahedron 2002, 58 (36), 7339–7344. DOI: 10.1016/S0040-4020(02)00682-8 View Source